2-(2,6-dimethylphenoxy)-N'-[(2-hydroxy-1-naphthyl)methylene]acetohydrazide

• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[(2-hydroxynaphthalen-1-yl)methylideneamino]acetamide
• InChI: InChI=1S/C21H20N2O3/c1-14-6-5-7-15(2)21(14)26-13-20(25)23-22-12-18-17-9-4-3-8-16(17)10-11-19(18)24/h3-12,24H,13H2,1-2H3,(H,23,25)
• InChI Key: FEHBTOZIMWCQOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NN=CC2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

2-(2,6-dimethylphenoxy)-N'-[(2-hydroxy-1-naphthyl)methylene]acetohydrazide is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.14739250 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

One area of research has involved the synthesis of related compounds and their characterization. For example, the facile synthesis of functionalized fused benzochromene derivatives has been explored, showing that dimethyl and diethyl acetylenedicarboxylate can react smoothly with naphthols to produce highly functionalized benzochromenes in high yields via intramolecular Wittig reaction. These compounds' NMR data have been thoroughly analyzed, providing insights into their structural properties (Eshghi et al., 2015).

Nonlinear Optical Properties

Another significant application is in the field of nonlinear optics. Hydrazones, including compounds structurally similar to 2-(2,6-dimethylphenoxy)-N'-[(2-hydroxy-1-naphthyl)methylene]acetohydrazide, have been synthesized and their third-order nonlinear optical properties studied. These compounds exhibit promising optical power limiting behavior, suggesting their potential use in optical device applications like optical limiters and switches (Naseema et al., 2010).

Potential for Anticancer Activity

Research has also explored the potential anticancer activity of similar compounds. For instance, certain carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxic properties against various cancer cell lines, indicating the potential for these compounds to serve as leads in developing new anticancer drugs (Deady et al., 2003).

Antioxidant and Antibacterial Activities

Moreover, the antioxidant and antibacterial activities of naphthylmethyl-1, 3, 4-oxadiazoles, compounds that share structural similarities, have been investigated. Certain derivatives demonstrated good antioxidant activity in vitro and showed promise in antibacterial applications, highlighting the diverse biological activities of these compounds (Soumya & Rajitha, 2015).